Anticoagulation and Thrombosis

Description

Anticoagulation refers to the medical management aimed at preventing or treating blood clot formation (thrombosis). Thrombosis is the pathological process of a blood clot forming within a blood vessel, obstructing blood flow. Conditions like deep vein thrombosis (DVT), pulmonary embolism (PE), and arterial thrombosis can lead to severe morbidity and mortality. Anticoagulant therapies, including direct oral anticoagulants (DOACs), warfarin, and heparin, are crucial for managing these conditions and preventing thrombotic events in high-risk patients.